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Cat. No.: B050587 Get Quote

Technical Support Center: Trichloroethylene (TCE)
Analysis
This guide provides troubleshooting advice and answers to frequently asked questions to help

researchers, scientists, and drug development professionals minimize background

contamination during trichloroethylene (TCE) analysis.

Frequently Asked Questions (FAQs)
Q1: What are the most common sources of background TCE contamination in a laboratory?

A1: Background TCE contamination can originate from various sources both inside and outside

the laboratory. Ambient outdoor air in industrial or populated areas can have baseline TCE

levels, which can enter the lab's atmosphere.[1] Inside the lab, sources include off-gassing

from building materials, cleaning agents, and consumer products like spot removers, paint

removers, and adhesives.[2] Analytical instruments, contaminated glassware, impure reagents

(including water), and leaching from plastic materials like tubing can also introduce TCE.[3][4]

Furthermore, vapor intrusion from contaminated soil or groundwater beneath the building can

be a significant, often overlooked, source.[2]

Q2: How can I prevent airborne TCE from contaminating my samples?

A2: Preventing airborne contamination requires a multi-faceted approach. Ensure the

laboratory has good ventilation and is situated away from areas with known TCE emissions. To
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minimize contamination from internal sources, work in a controlled environment, such as a

laminar flow hood or a dedicated cleanroom, especially during sample preparation.[5] Regularly

clean all work surfaces and properly store any chemicals that may contain volatile organic

compounds.[5] Running laboratory air blanks can help quantify the background level and

determine if ambient air is a significant contributor.

Q3: What types of lab materials (e.g., tubing, septa, vials) are best for minimizing TCE

contamination?

A3: Material selection is critical for preventing contamination. For tubing, fluoropolymers such

as FEP (fluorinated ethylene propylene) and PVDF (polyvinylidene fluoride) are generally the

least sorptive and least likely to leach organic compounds.[4] Glassware should be borosilicate

(Pyrex or Kimax), and vials should be sealed with PTFE-lined septa to prevent contamination

from the cap. Avoid using plastics like soft PVC or polyethylene where possible, as they have a

higher potential for leaching.[3][6]

Q4: My method blank shows TCE contamination. What are the first steps to identify the

source?

A4: When a method blank is contaminated, a systematic approach is necessary. First, analyze

a "system blank" consisting of only analyte-free water to determine if the contamination is from

your analytical system (e.g., purge and trap, GC/MS). If the system blank is clean, the source is

likely from sample handling or preparation. Next, sequentially test your reagents (water,

standards, solvents) to identify the contaminated source. If reagents are clean, focus on

sample collection and preparation procedures, including glassware cleaning and the

environment where samples are handled.

Troubleshooting Guides
This section addresses specific issues you may encounter during TCE analysis in a question-

and-answer format.

Issue 1: High Trichloroethylene (TCE) Levels in Method Blanks
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Question/Problem Potential Cause Recommended Solution

Why are my method blanks

consistently showing high

levels of TCE?

Contaminated Reagent Water:

The water used to prepare

blanks and standards may be

contaminated.

Prepare fresh, analyte-free

water by boiling deionized

water, purchasing

commercially available VOC-

free water, or using a water

purification system designed

for volatiles. Run a sample of

this water directly to confirm its

purity.

Contaminated Glassware:

Improperly cleaned or stored

glassware can retain TCE

residues.

Implement a rigorous

glassware cleaning protocol.

This should include washing

with a laboratory-grade

detergent, rinsing with

appropriate solvents (e.g.,

acetone, methanol), followed

by multiple rinses with analyte-

free water, and then baking in

an oven.[7][8]

Instrument Carryover: Residual

TCE from a previous high-

concentration sample may be

present in the analytical

system.

After analyzing a high-

concentration sample, run

multiple blanks of analyte-free

water to flush the system until

the background is acceptable.

Check for contamination in the

sparger, transfer lines, and

trap of the purge and trap

system.[9]

Ambient Laboratory Air: TCE

present in the laboratory air

can contaminate samples

during preparation.

Prepare samples in a clean,

controlled environment like a

fume hood with a dedicated

clean air source or a glove

box. Analyze a "lab air blank"

by exposing a beaker of
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analyte-free water to the lab air

for the duration of sample

preparation, then analyzing the

water.

Contaminated

Reagents/Standards: Solvents,

acids, or stock standards may

be contaminated.

Prepare fresh dilutions of

standards from a reliable

source. Test each reagent

individually to isolate the

source of contamination.

Issue 2: Sample Carryover and Inconsistent Results
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Question/Problem Potential Cause Recommended Solution

After running a high standard,

subsequent blanks and

samples show decreasing

levels of TCE. How can I fix

this?

Purge and Trap System

Contamination: The analytical

trap, sparging vessel, or

transfer lines may retain TCE.

Increase the bake-out time and

temperature of the analytical

trap between runs.[10] Ensure

the entire sample path is

adequately heated to prevent

cold spots where analytes can

condense. Regularly clean the

sparging vessel.

GC System Contamination:

The GC inlet liner or the front

of the analytical column can

become contaminated.

Perform routine maintenance

on the GC inlet, including

changing the liner and

trimming the first few

centimeters of the analytical

column.[11]

Why are my replicate sample

results not consistent?

Inconsistent Sample Handling:

Variations in sample collection,

storage, or preparation can

lead to inconsistent results.

Standardize all sample

handling procedures. Ensure

samples are collected without

headspace, stored properly at

~4°C, and analyzed within the

recommended holding time.

[12][13]

System Leaks: A leak in the

purge and trap or GC system

can cause variable results.

Perform a thorough leak check

of the entire analytical system,

including all fittings, valves,

and septa.

Active Sites in the System:

Reactive sites within the

sample path can adsorb or

degrade TCE, leading to poor

reproducibility.

Deactivate the system by

cleaning lines and

components. If active sites are

suspected, rinsing the sample

path with methanol may help.

[10]
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Data & Materials Guidance
Table 1: TCE Background and Regulatory Action Levels
This table provides context for typical background concentrations and regulatory guidelines.

Levels in your laboratory blanks should be significantly lower than these values, ideally at or

below the method detection limit.

Matrix
Typical Background

Concentration

Example

Regulatory/Guideline

Level

Reference

Outdoor Air
< 1 µg/m³ (approx.

0.18 ppb)

NYSDOH Guideline: 2

µg/m³
[14][15]

Indoor Air

0.11 - 0.5 µg/m³ (in

absence of known

sources)

MDH Health-Based

Value: 2 µg/m³
[16]

Drinking Water
Generally < 1 µg/L (1

ppb)

EPA MCL: 5 µg/L (5

ppb)
[1][2]

MCL: Maximum Contaminant Level; NYSDOH: New York State Department of Health; MDH:

Minnesota Department of Health.

Table 2: Recommended Materials for Trace TCE Analysis
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Component
Recommended

Material
Material to Avoid Justification

Sample Vials
Borosilicate Glass

(Type 1)
Plastic Vials

Glass is inert and less

likely to adsorb or

leach contaminants.

Vial Caps/Septa
PTFE-lined Silicone

Septa

Unlined plastic caps,

Rubber septa

The PTFE liner

provides an inert

barrier between the

sample and the cap

material.

Tubing
PEEK, FEP, PVDF,

Stainless Steel

PVC, Polyethylene,

Silicone (unless

platinum-cured and

tested)

Fluoropolymers and

stainless steel have

low sorption and

leaching

characteristics for

VOCs.[4] Some

plastics can leach or

sorb TCE.[3][6]

Glassware
Borosilicate (Pyrex,

Kimax)
Soda-lime glass

Borosilicate glass is

more resistant to

chemical attack and

thermal shock.

Key Experimental Protocols
Protocol 1: Preparation of TCE-Free Reagent Water
This protocol describes a common method for preparing reagent water with minimal

background levels of volatile organic compounds.

Source Water: Start with deionized (DI) water from a purification system.

Boiling: Transfer the DI water to a clean borosilicate glass flask with a wide mouth. Add

boiling chips.
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Heat: Place the flask on a hot plate in a well-ventilated fume hood, away from any potential

sources of organic vapors.

Boil: Gently boil the water for 15-30 minutes. This process will purge most volatile organic

contaminants, including TCE. Do not boil to dryness.

Cooling: Immediately cover the mouth of the flask with clean, baked aluminum foil. Allow the

water to cool to room temperature in a controlled environment free from airborne

contaminants.

Storage: Transfer the cooled, TCE-free water to a clean, narrow-mouthed borosilicate glass

bottle with a PTFE-lined screw cap. Store at room temperature and use within 24 hours for

best results.

Quality Control: Before use, analyze a sample of the prepared water as a method blank to

confirm the absence of TCE and other interferences.

Protocol 2: High-Purity Cleaning of Glassware for Trace
TCE Analysis
This protocol is designed for cleaning glassware to be used in ultra-trace analysis of TCE.

Initial Rinse: As soon as possible after use, rinse glassware with an appropriate solvent (e.g.,

acetone or methanol) to remove organic residues.[7] Dispose of the rinse solvent in a

designated waste container.

Detergent Wash: Wash the glassware with a laboratory-grade, phosphate-free detergent

(e.g., Alconox, Liquinox) and hot water.[7] Use brushes to scrub all surfaces.

Tap Water Rinse: Rinse the glassware thoroughly with copious amounts of hot tap water to

remove all detergent.

Deionized Water Rinse: Rinse at least 3-5 times with deionized (DI) water to remove any

remaining salts from the tap water.[8]

Solvent Rinse (Optional but Recommended): Rinse the glassware 2-3 times with high-purity

methanol or acetone to remove any remaining organic traces and to facilitate drying.
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Drying/Baking: Place the glassware in a drying oven set to 105-130°C for at least one hour.

For the highest purity, bake the glassware in a muffle furnace at 400°C for 15-30 minutes

(ensure glassware is rated for this temperature).

Storage: After cooling, immediately cover all openings with baked aluminum foil or PTFE

film. Store the clean glassware in a clean, dust-free cabinet away from solvents and other

sources of chemical vapors.

Visual Guides and Workflows
Troubleshooting TCE Contamination
The following diagram outlines a systematic workflow for identifying the source of TCE

contamination when it is detected in a method blank.
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TCE Detected
in Method Blank

Analyze System Blank
(Reagent Water Only)

Source: Analytical System
(Purge & Trap, GC/MS)

 No 

Analyze Reagent Blank
(Water + Preservatives)

 Yes 

Troubleshoot System:
- Check for leaks
- Bake out trap

- Clean sparger/lines
- Check purge gas

Source: Reagents
(Water, Acid, etc.)

 No 

Test Glassware Blank
(Leach with clean water)

 Yes 

Troubleshoot Reagents:
- Prepare fresh reagent water

- Open new preservatives
- Test each reagent individually

Source: Glassware

 No 

Source: Lab Environment

 Yes 

Re-clean all glassware
using high-purity protocol.

Verify oven is clean.

Troubleshoot Environment:
- Prepare samples in hood

- Check for nearby solvent use
- Analyze lab air blank

Click to download full resolution via product page

Caption: A logical workflow for troubleshooting TCE contamination.
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Purge and Trap GC/MS Workflow with Potential
Contamination Points
This diagram illustrates the typical workflow for Purge and Trap GC/MS analysis, highlighting

key stages where background contamination can be introduced.

Sample Preparation

Purge and Trap System

GC/MS System

Reagent Water

Sample Aliquot
Preparation

Vials/Glassware

1. Purge
(Sparger)

Load Sample

Airborne
Contamination

2. Trap
(Adsorbent Trap)

3. Desorb
(Heated Trap)

4. Inject/Separate
(GC Column)

Transfer Analytes

Purge Gas
Impurity

System
Carryover

5. Detect
(MS)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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